3-(Pyridin-4-yl)[1,2,4]triazolo[3,4-a]phthalazine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE is a heterocyclic compound that has garnered significant interest in the field of medicinal chemistry due to its potential biological activities. This compound is part of a broader class of triazolopyridine derivatives, which are known for their diverse pharmacological properties.
Properties
Molecular Formula |
C14H9N5 |
|---|---|
Molecular Weight |
247.25 g/mol |
IUPAC Name |
3-pyridin-4-yl-[1,2,4]triazolo[3,4-a]phthalazine |
InChI |
InChI=1S/C14H9N5/c1-2-4-12-11(3-1)9-16-19-13(17-18-14(12)19)10-5-7-15-8-6-10/h1-9H |
InChI Key |
OUKBOSDMCLJBCO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C=NN3C2=NN=C3C4=CC=NC=C4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE typically involves the reaction of 2-hydrazinopyridine with substituted aromatic aldehydes under mild conditions. This one-pot synthesis is efficient and operationally simple, often carried out at room temperature . The reaction proceeds through the formation of an intermediate hydrazone, which then cyclizes to form the triazolopyridine ring system.
Industrial Production Methods
While specific industrial production methods for 4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE are not extensively documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing continuous flow techniques to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE can undergo various chemical reactions, including:
Oxidation: This compound can be oxidized under specific conditions to form corresponding oxides.
Reduction: Reduction reactions can yield different reduced forms of the compound.
Substitution: It can participate in nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as sodium borohydride for reduction, and nucleophiles like amines for substitution reactions. The conditions vary depending on the desired reaction, typically involving controlled temperatures and specific solvents to facilitate the reactions.
Major Products Formed
The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, reduction can produce various reduced derivatives, and substitution reactions can result in a wide range of substituted triazolopyridine compounds.
Scientific Research Applications
4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE has several scientific research applications:
Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.
Medicine: It has shown promise in inhibiting specific kinases, which are targets for cancer treatment.
Mechanism of Action
The mechanism of action of 4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE involves its interaction with molecular targets such as kinases. It inhibits the activity of these enzymes by binding to their active sites, thereby blocking their function. This inhibition can lead to the suppression of cancer cell proliferation and induction of apoptosis . The compound’s ability to interfere with multiple signaling pathways makes it a potent anticancer agent.
Comparison with Similar Compounds
4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE can be compared with other similar compounds such as:
[1,2,4]Triazolo[4,3-a]quinoxaline: Known for its antiviral and antimicrobial activities.
[1,2,4]Triazolo[4,3-a]pyrazine: Exhibits kinase inhibitory activities and is used in cancer research.
Tetrazolo[5,1-a]phthalazine: Evaluated for its positive inotropic effects in cardiovascular research.
The uniqueness of 4-{[1,2,4]TRIAZOLO[3,4-A]PHTHALAZIN-3-YL}PYRIDINE lies in its specific structural features and its broad spectrum of biological activities, making it a versatile compound in various fields of research.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
